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Compound of Interest

Compound Name: Rock2-IN-5

Cat. No.: B12420973

Essential Safety and Handling Guide for Rock2-IN-5

This guide provides crucial safety, handling, and disposal information for the research
compound Rock2-IN-5. The following procedures are based on general laboratory safety
protocols for handling chemical compounds of this nature. Since a specific Safety Data Sheet
(SDS) for Rock2-IN-5 is not readily available, these guidelines are derived from information on
its constituent parts and its function as a ROCK2 inhibitor.

: o :

Property Value Source

MedchemExpress, DC

Chemical Name Rock2-IN-5 )

Chemicals

MedchemExpress, DC
Synonyms Compound 1d ]

Chemicals
Molecular Formula C23H25N504 DC Chemicals
Molecular Weight 455.53 g/mol DC Chemicals
Appearance Solid Powder MedchemExpress
Storage (Powder) 2 years at -20°C DC Chemicals

) 2 weeks at 4°C, 6 months at )

Storage (in DMSO) DC Chemicals

-80°C
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Personal Protective Equipment (PPE)

When handling Rock2-IN-5, it is imperative to use appropriate personal protective equipment
to minimize exposure and ensure personal safety.[1][2][3][4]

e Eye and Face Protection: Wear chemical safety goggles or a face shield to protect against
splashes.[1][2][4]

» Skin Protection:
o Gloves: Chemical-resistant gloves (e.qg., nitrile) are required.[1][2][3]
o Lab Coat: A full-sleeved lab coat should be worn to protect skin and clothing.[2]

o Respiratory Protection: For operations that may generate dust or aerosols, a respirator may
be necessary.[1][2][5] Consult your institution's environmental health and safety (EHS)
guidelines for specific respirator requirements.[1]

Operational Plan: Handling and Storage

Receiving and Inspection:
e Upon receipt, visually inspect the container for any damage or leaks.
 Verify that the product name and quantity match the order.

Preparation and Use:

Handle Rock2-IN-5 in a well-ventilated area, preferably within a chemical fume hood.[6]

Avoid inhalation of dust and direct contact with skin and eyes.[6]

For preparing stock solutions, refer to the solubility information provided by the supplier.[7] If
using DMSO, be aware that it is hygroscopic and can impact solubility.[7]

Use appropriate, calibrated equipment for weighing and measuring.

Storage:
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o Store the solid compound in a tightly sealed container in a dry, well-ventilated place at the
recommended temperature of -20°C for long-term storage.[6][8]

o For solutions in DMSO, aliquot to avoid repeated freeze-thaw cycles and store at -80°C for
up to 6 months.[7][8]

Disposal Plan

Dispose of Rock2-IN-5 and any contaminated materials as chemical waste in accordance with
all applicable federal, state, and local regulations.

e \Waste Collection:

o Collect waste Rock2-IN-5 (solid or in solution) and any materials used for handling (e.g.,
pipette tips, tubes, gloves) in a designated, properly labeled hazardous waste container.

e Labeling:

o Clearly label the waste container with "Hazardous Waste" and the full chemical name
"Rock2-IN-5".

» Disposal Request:

o Contact your institution's EHS department to arrange for pickup and disposal of the
chemical waste. Do not dispose of Rock2-IN-5 down the drain or in regular trash.

Signaling Pathway

Rock2-IN-5 is an inhibitor of Rho-associated coiled-coil containing protein kinase 2 (ROCK?2).
[8][9][10] ROCK2 is a key effector of the small GTPase RhoA and plays a significant role in
regulating cellular processes such as actin cytoskeleton organization, cell motility, and smooth
muscle contraction.[11][12] The diagram below illustrates the general RhoA/ROCK signaling
pathway.
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Caption: The RhoA/ROCK2 signaling pathway and the inhibitory action of Rock2-IN-5.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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